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Amonafide dihydrochloride stock solution
storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Amonafide dihydrochloride

CAS No.: 150091-68-2

Cat. No.: S548594

Storage & Handling Specifications

The table below summarizes the key storage specifications for amonafide dihydrochloride based on the

available data.

Specification Details
Recommended Storage Temperature -20°C [1]

Molecular Formula C16H19CI2N302 [1]
CAS Number 150091-68-2 [1]

Form Dihydrochloride salt [1]

Solubility (from related amonafide free DMSO: 57 mg/mL (201.17 mM); Ethanol: 4 mg/mL; Water:
base) Insoluble [2]

Stock Solution Preparation Guide
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Since a specific protocol for the dihydrochloride salt was not found, this guide is constructed by applying
general laboratory principles for handling similar compounds. Always refer to the Certificate of Analysis

(CoA) provided with your specific product for the most accurate instructions.

Preparation Workflow

The following diagram outlines the general workflow for preparing and storing an amonafide

dihydrochloride stock solution.

Start Preparation

Note: DMSO is a common choice
for insoluble compounds.
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Detailed Methodology

¢ Solvent Selection: Amonafide (free base) is highly soluble in DMSO and sparingly soluble in water
[2]. The dihydrochloride salt is typically more water-soluble, but DMSO remains a standard solvent for
creating high-concentration stock solutions for in vitro research. Verify the optimal solvent for your salt
form.

¢ Solution Preparation: Calculate the mass required for your desired concentration and volume.
Slowly add the pre-warmed solvent to the vial while gently vortexing or swirling to ensure complete
dissolution. Do not sonicate for extended periods if heat-sensitive.

¢ Aliquoting and Storage: Immediately aliquot the dissolved solution into small, single-use vials (e.g.,
cryogenic vials) to avoid repeated freeze-thaw cycles and contamination [3]. Clearly label each
aliquot with the compound name, concentration, date, and your initials [3].

¢ Handling and Safety: DAPI, a compound mentioned in one source, is a known mutagen and should
be handled with care [4]. While not directly stated for amonafide, treat all research chemicals as
potential hazards. Wear appropriate personal protective equipment (PPE) and follow institutional
safety guidelines for disposal [4] [5].

Frequently Asked Questions

¢ Q: What is the shelf life of a reconstituted amonafide dihydrochloride stock solution?

o A: When properly aliquoted, protected from light, and stored at -20°C, a DMSO stock solution is
typically stable for at least 6-12 months. However, always check your specific product's CoA
and perform a visual inspection (for precipitation or color change) before use in a critical
experiment.

¢ Q: Can I use phosphate-buffered saline (PBS) to dilute my DMSO stock for a cell culture assay?

o A: Yes, but caution is required. A high final concentration of DMSO in culture medium (typically
>0.5-1%) can be toxic to cells. When adding the stock to your assay, ensure the DMSO
concentration is diluted to a non-toxic level. It is also advisable to test for compound
precipitation upon dilution with aqueous buffers.

¢ Q: My stock solution froze at -20°C. Is it still usable?
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o A: Yes. DMSO freezes at approximately 19°C. Freezing and thawing of DMSO stock solutions
is normal and generally does not degrade the compound if a controlled freeze-thaw process is
followed. Thaw the vial at room temperature and vortex thoroughly to ensure the solution is
homogeneous and all solute is redissolved before use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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